Cas no 37696-03-0 (3-(2-phenylethynyl)benzonitrile)

• Product Name: 3-(2-phenylethynyl)benzonitrile
• CAS No: 37696-03-0
• MF: C₁₅H₉N
• MW: 203.238663434982
• CID: 1485639
• PubChem ID: 15879939
• Update Time: 2025-04-21

3-(2-phenylethynyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(2-phenylethynyl)benzonitrile
• 3-Cyanodiphenyl acetylene
• 3-Cyanodiphenylacetylen
• 3-PHENYLETHYNYL-BENZONITRILE
• 3-(phenylethynyl)benzonitrile
• (3-cyanophenyl)phenylacetylene
• DB-315582
• DTXSID70579076
• 37696-03-0
• SCHEMBL10656211

• Inchi： 1S/C15H9N/c16-12-15-8-4-7-14(11-15)10-9-13-5-2-1-3-6-13/h1-8,11H
• InChI Key： GDWRKTTYUZRBEW-UHFFFAOYSA-N
• SMILES： N#CC1=CC=CC(C#CC2C=CC=CC=2)=C1

Computed Properties

• Exact Mass: 203.07357
• Monoisotopic Mass: 203.073499291g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• PSA: 23.79